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Compound of Interest

Compound Name: m-PEGZ23-alcohol

Cat. No.: B15578918

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of methoxy-poly(ethylene glycol)23-alcohol (m-PEG23-alcohol). Designed for
researchers, scientists, and professionals in drug development, this document consolidates key
data, outlines experimental methodologies, and visualizes the role of m-PEG23-alcohol in
drug delivery applications.

Core Physicochemical Properties

m-PEG23-alcohol is a monodisperse polyethylene glycol (PEG) derivative with a terminal
methoxy group and a hydroxyl group. This structure imparts unique characteristics crucial for
its application in bioconjugation, drug delivery, and surface modification. The methoxy group
provides stability and reduces non-specific interactions, while the terminal hydroxyl group
allows for further chemical modification and conjugation to various molecules.

The following table summarizes the key physicochemical properties of m-PEG23-alcohol. It is
important to note that while specific experimental values for m-PEG23-alcohol are not always
available in public literature, data for closely related methoxy polyethylene glycols (MPEGS)
with similar molecular weights (approximately 1000 g/mol ) are provided for reference and are
generally representative.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15578918?utm_src=pdf-interest
https://www.benchchem.com/product/b15578918?utm_src=pdf-body
https://www.benchchem.com/product/b15578918?utm_src=pdf-body
https://www.benchchem.com/product/b15578918?utm_src=pdf-body
https://www.benchchem.com/product/b15578918?utm_src=pdf-body
https://www.benchchem.com/product/b15578918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

) Methoxy(polyethylene
Chemical Name -
glycol)23-alcohol

Synonyms m-PEG23-OH [1]

9004-74-4 (for poly(ethylene
CAS Number glycol) monomethyl ether)[1],
2640205-23-6

Molecular Formula C47H96024 [2]

Molecular Weight 1045.26 g/mol [1]

Waxy white to slightly
Appearance yellowish solid at room

temperature.

Soluble in water, acetone,

methanol, and other polar

Solubility ]
organic solvents.[3] Insoluble
in pure hydrocarbons.[4]
_ _ Approximately 38 °C (for PEG
Melting Point [4]
1000)
Boiling Point > 200 °C (for PEG 1000) [5]

) Approximately 1.2 g/cm?3 at 20
Density i [5]
C (for PEG 1000)

Purity > 95% [1]

Experimental Protocols

The determination of the physicochemical properties of PEG polymers involves various
standard analytical techniques. Below are detailed methodologies for key experiments.

Melting Point Determination
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The melting point of PEG polymers can be determined using a standard melting point
apparatus or by differential scanning calorimetry (DSC).

Using a Melting Point Apparatus:

e Sample Preparation: A small, dry sample of the m-PEG23-alcohol is finely powdered. This
powder is then packed into a capillary tube to a height of 2-3 mm.[6]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.[6]

¢ Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the first droplet of liquid appears is recorded as the onset of melting, and the
temperature at which the entire sample becomes a clear liquid is the completion of melting.
The melting range is reported as these two temperatures.[6] For a more accurate
determination, the heating rate should be slow, around 1 °C per minute, especially near the
expected melting point.[6]

Using Differential Scanning Calorimetry (DSC):

o Sample Preparation: A few milligrams of the sample are accurately weighed and hermetically
sealed in an aluminum pan.

 Instrument Setup: The DSC instrument is calibrated using standard materials (e.g., indium).
An empty sealed aluminum pan is used as a reference.

o Thermal Scan: The sample is subjected to a controlled temperature program, for example,
heating from -20 °C to 100 °C at a rate of 10 °C/min.

o Data Analysis: The heat flow to the sample is measured as a function of temperature. The
melting point is determined as the peak temperature of the endothermic transition on the
resulting thermogram.

Solubility Determination

The solubility of m-PEG23-alcohol can be assessed qualitatively and quantitatively.

Qualitative Solubility Assessment:
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» Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol,
dichloromethane, hexane) are chosen.

e Procedure: A small amount of m-PEG23-alcohol (e.g., 10 mg) is added to a test tube
containing a specific volume of the solvent (e.g., 1 mL).

» Observation: The mixture is vortexed or agitated at a controlled temperature. The solubility is
observed and categorized as soluble, partially soluble, or insoluble.

Quantitative Solubility Determination (Shake-Flask Method):

Sample Preparation: An excess amount of m-PEG23-alcohol is added to a known volume of
the solvent in a sealed container.

» Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g.,
24-48 hours) to ensure equilibrium is reached.

o Separation: The saturated solution is carefully separated from the undissolved solid by
centrifugation and/or filtration.

e Quantification: The concentration of the dissolved m-PEG23-alcohol in the clear
supernatant is determined using an appropriate analytical method, such as high-
performance liquid chromatography (HPLC) with a refractive index detector or a gravimetric
method after solvent evaporation.

Role in Drug Delivery

m-PEG23-alcohol is a key component in the PEGylation of therapeutic molecules. PEGylation
is the process of attaching PEG chains to proteins, peptides, or small molecule drugs to
improve their pharmacokinetic and pharmacodynamic properties.[7] This modification can
increase the drug's solubility, stability, and circulation half-life while reducing its immunogenicity.

[7]

The following diagram illustrates a general workflow for the application of m-PEG-alcohol in the
development of a PEGylated drug conjugate.
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General workflow for creating a PEGylated drug using m-PEG-alcohol.

This workflow begins with the chemical activation of the terminal hydroxyl group of m-PEG23-
alcohol to a more reactive species. This activated PEG is then covalently conjugated to a
therapeutic drug molecule. The resulting PEGylated drug is purified from unreacted
components and subsequently characterized and formulated into a final drug product with
improved therapeutic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15578918#m-peg23-alcohol-physicochemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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